1-Chloro-4-fluoroisoquinolin-6-amine

• CAS No.: 2377033-30-0
• Molecular Formula: C9H6ClFN2
• Molecular Weight: 196.61 g/mol
• IUPAC Name: 1-chloro-4-fluoroisoquinolin-6-amine
• InChI: InChI=1S/C9H6ClFN2/c10-9-6-2-1-5(12)3-7(6)8(11)4-13-9/h1-4H,12H2
• InChI Key: FVLZMDNJNICLIO-UHFFFAOYSA-N

Description

1-Chloro-4-fluoroisoquinolin-6-amine (molecular formula: C₉H₆ClFN₂; molecular weight: 196.61 g/mol) is a halogenated isoquinoline derivative characterized by chloro (Cl), fluoro (F), and amine (NH₂) substituents at positions 1, 4, and 6, respectively. This compound is commercially available through Enamine Ltd. and is primarily utilized in medicinal chemistry and drug discovery due to the isoquinoline scaffold's prevalence in bioactive molecules .

Preparation Methods

The synthesis of 1-chloro-4-fluoroisoquinolin-6-amine typically involves multi-step reactions starting from commercially available precursorsIndustrial production methods may involve the use of catalysts and optimized reaction conditions to achieve higher yields and purity .

Chemical Reactions Analysis

1-Chloro-4-fluoroisoquinolin-6-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups using reagents like organolithium or Grignard reagents.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds, which are useful in the synthesis of more complex molecules

Scientific Research Applications

1-Chloro-4-fluoroisoquinolin-6-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a precursor in the development of pharmaceutical agents targeting various diseases.

Industry: The compound is used in the production of materials with specific properties, such as light-emitting diodes (LEDs) and other electronic devices

Mechanism of Action

The mechanism of action of 1-chloro-4-fluoroisoquinolin-6-amine involves its interaction with specific molecular targets. The presence of chlorine and fluorine atoms enhances its binding affinity to certain enzymes and receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways depend on the specific derivative and its intended application .

Comparison with Similar Compounds

Structural and Electronic Differences

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Features
1-Chloro-4-fluoroisoquinolin-6-amine	C₉H₆ClFN₂	196.61	Cl (1), F (4), NH₂ (6)	Balanced electronic effects from Cl (electron-withdrawing) and F (polar).
4-Chloroisoquinolin-1-amine	C₉H₇ClN₂	178.62	Cl (4), NH₂ (1)	Lacks fluorine; amine and Cl in swapped positions. Lower molecular weight.
6-(Trifluoromethyl)isoquinolin-1-amine	C₁₀H₇F₃N₂	220.17	CF₃ (6), NH₂ (1)	Trifluoromethyl group enhances lipophilicity and metabolic stability.
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine	C₁₆H₁₁BrF₂N₂	357.18	Br (6), difluoromethylphenyl	Quinoline core; bulky aryl substituent influences steric interactions.

Functional Implications

• Halogen Effects : The dual Cl/F substitution in the target compound may offer synergistic electronic effects, balancing reactivity (Cl as a leaving group) and polarity (F for hydrogen-bonding interactions) .
• Core Scaffold Differences: Isoquinoline (target compound) vs. quinoline () cores influence π-π stacking and binding affinity in biological targets .